N-{[(4-fluorophenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[(4-fluorophenyl)carbamothioyl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C15H12FN3O3S/c1-9-12(3-2-4-13(9)19(21)22)14(20)18-15(23)17-11-7-5-10(16)6-8-11/h2-8H,1H3,(H2,17,18,20,23)
• InChI Key: NGCSAZNCJWFNHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC(=S)NC2=CC=C(C=C2)F
• Molecular Formula: C15H12FN3O3S
• Molecular Weight: 333.3 g/mol

Description

N-{[(4-fluorophenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide, also known as FSNB, is a potential drug candidate that has been studied for its various biological activities.

Mechanism of Action

The mechanism of action of N-{[(4-fluorophenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide involves the inhibition of various enzymes and proteins involved in cell proliferation, inflammation, and bacterial growth. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division. It also inhibits the production of pro-inflammatory cytokines by blocking the activation of NF-κB, a transcription factor involved in the expression of inflammatory genes. This compound also disrupts bacterial cell membrane integrity, leading to bacterial death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. This compound also inhibits the production of reactive oxygen species (ROS), which are involved in various diseases such as cancer and inflammation. Additionally, this compound has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

N-{[(4-fluorophenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize, making it a cost-effective compound for research. However, this compound has some limitations in lab experiments, including its low solubility in water and some organic solvents. This can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research of N-{[(4-fluorophenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide. One potential direction is to further study its anti-cancer activity and explore its potential as a cancer therapy. Another direction is to investigate its potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, this compound could be further studied for its antibacterial activity and potential as an antibiotic.

Synthesis Methods

N-{[(4-fluorophenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide can be synthesized through a multi-step reaction process. The first step involves the reaction of 4-fluoroaniline with carbon disulfide to form 4-fluorophenyl isothiocyanate. The resulting compound is then reacted with 2-methyl-3-nitrobenzoic acid in the presence of a catalyst to form this compound.

Scientific Research Applications

N-{[(4-fluorophenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and bacterial infections. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also shown anti-inflammatory activity by reducing the production of pro-inflammatory cytokines. Additionally, this compound has demonstrated antibacterial activity against various strains of bacteria.